4-[(cyclopentylamino)sulfonyl]benzamide

• IUPAC Name: 4-(cyclopentylsulfamoyl)benzamide
• InChI: InChI=1S/C12H16N2O3S/c13-12(15)9-5-7-11(8-6-9)18(16,17)14-10-3-1-2-4-10/h5-8,10,14H,1-4H2,(H2,13,15)
• InChI Key: FZMDJPWMPCKRMG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NS(=O)(=O)C2=CC=C(C=C2)C(=O)N
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol

Description

4-[(Cyclopentylamino)sulfonyl]benzamide is a sulfonamide derivative featuring a benzamide core substituted with a cyclopentylamino-sulfonyl group at the para position. This structural motif is common in medicinal chemistry, particularly in antimicrobial and enzyme-targeting agents, due to sulfonamide's ability to mimic biological intermediates like para-aminobenzoic acid (PABA) .

Mechanism of Action

Target of Action

It is known that sulfonamides, a class of compounds to which 4-[(cyclopentylamino)sulfonyl]benzamide belongs, often target enzymes such as carbonic anhydrase and dihydropteroate synthetase. These enzymes play crucial roles in various physiological processes, including diuresis, glucose metabolism, and inflammation.

Mode of Action

Sulfonamides generally act by inhibiting the aforementioned enzymes, thereby disrupting the physiological processes they regulate. The compound’s interaction with its targets and the resulting changes would depend on its specific structure and the nature of its targets.

Biochemical Pathways

Based on the known targets of sulfonamides, it can be inferred that the compound may affect pathways related to diuresis, glucose metabolism, and inflammation. The downstream effects would depend on the specific pathways disrupted and the extent of the disruption.

Result of Action

Given that sulfonamides typically inhibit certain enzymes, the compound’s action could result in the disruption of the physiological processes regulated by these enzymes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 4-[(cyclopentylamino)sulfonyl]benzamide with structurally related benzamide-sulfonamide derivatives, focusing on substituent effects, physicochemical properties, and biological implications.

Compound Name	Substituents/R-Groups	Molecular Weight	Key Structural Features	Notable Properties/Applications
4-[(Cyclopentylamino)sulfonyl]benzamide	Cyclopentylamino-sulfonyl at C4	~296.4 g/mol	Cyclopentyl (5-membered ring), sulfonamide	Potential antimicrobial/antitubercular
N4-Lauroylsulfathiazole ()	Lauroyl (C12 acyl), thiazole-amino-sulfonyl	~465.6 g/mol	Long hydrophobic chain, thiazole ring	Antitubercular activity via PABA antagonism
N4-Benzoylsulfabenzamide ()	Benzoyl, benzamide-sulfonyl	~408.4 g/mol	Aromatic acyl group, dual benzamide/sulfonamide	Improved solubility vs. lauroyl analogs
4-[(4-Chlorobenzyl)(methylsulfonyl)amino]-N-(4-fluorophenyl)benzamide ()	Chlorobenzyl, methylsulfonyl, fluorophenyl	~477.9 g/mol	Halogenated aryl groups, methylsulfonyl	Enhanced receptor binding via halogen interactions
4-(Phenylethynyl)-N-[(2-sulfamoylphenyl)sulfonyl]benzamide ()	Phenylethynyl, disulfonamide	~441.5 g/mol	Alkyne linker, bis-sulfonamide	Forms crystalline metabolites (renal toxicity risk)
N-[[4-[(Cyclopropylamino)carbonyl]phenyl]sulfonyl]-2-methoxybenzamide ()	Cyclopropylamino-carbonyl, methoxy	~362.4 g/mol	Cyclopropane (3-membered ring), methoxy	Regulatory scrutiny due to significant new uses
2-Chloro-N-cyclopentyl-4-[(methanesulfonyl)(methyl)amino]benzamide ()	Chloro, methylsulfonyl-methylamino	~385.9 g/mol	Chloro substituent, dual sulfonamide/methyl	Increased electronegativity, steric hindrance

Key Structural and Functional Comparisons

Substituent Hydrophobicity: The cyclopentyl group in the target compound provides moderate hydrophobicity compared to the lauroyl (C12 acyl) chain in , which may reduce cellular uptake due to excessive lipophilicity .

Electronic Effects :

• Chloro () and fluoro () substituents introduce electron-withdrawing effects, enhancing sulfonamide acidity (pKa ~5–6) and influencing hydrogen-bonding interactions . The target compound lacks halogens, relying on the sulfonamide’s inherent polarity for solubility.

Metabolic Stability :

• Compounds with alkyne linkers () metabolize to bis-sulfonamides, posing renal crystallization risks . The cyclopentyl group in the target compound may confer better metabolic stability due to reduced oxidative metabolism compared to smaller rings (e.g., cyclopropane).

Biological Activity :

• Thiazole () and fluorophenyl () moieties enhance antitubercular and receptor-binding activities, respectively, via structural mimicry or halogen bonding . The target compound’s simpler structure may prioritize broad-spectrum activity over target specificity.